Cas no 749257-69-0 (1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)-)

• Product Name: 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)-
• CAS No: 749257-69-0
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• CID: 4170585
• PubChem ID: 69607205
• Update Time: 2025-11-06

1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)-
• 5-(3-methylpyridine-2-yl)-3-methylsulfanyl[1,2,4]triazine
• DA-41481
• SCHEMBL5918429
• 749257-69-0

• Inchi： 1S/C10H10N4S/c1-7-4-3-5-11-9(7)8-6-12-14-10(13-8)15-2/h3-6H,1-2H3
• InChI Key： FIMQUBKLWUZIQQ-UHFFFAOYSA-N
• SMILES： N1C=C(C2=NC=CC=C2C)N=C(SC)N=1

Computed Properties

• Exact Mass: 218.063
• Monoisotopic Mass: 218.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.9A^2
• XLogP3: 1

Additional information on 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)-

1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- (CAS No. 749257-69-0): An Overview of Its Structure, Properties, and Applications

1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- (CAS No. 749257-69-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines, which are six-membered heterocyclic compounds containing three nitrogen atoms. The specific structure of 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- includes a 1,2,4-triazine core substituted with a 3-methyl-2-pyridinyl group at the 5-position and a methylthio group at the 3-position.

The molecular formula of 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- is C₁₀H₁₁N₃S, with a molecular weight of approximately 197.28 g/mol. This compound exhibits a range of physical and chemical properties that make it suitable for various applications in drug discovery and development. For instance, its solubility in organic solvents and its stability under different conditions are crucial factors that influence its use in laboratory settings.

In terms of its biological activity, 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has shown that this compound possesses significant anti-inflammatory and anti-cancer properties. For example, studies have demonstrated that it can inhibit the activity of certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory properties, 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- has also shown promise in cancer research. Preclinical studies have indicated that it can selectively target and inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to interfere with specific signaling pathways that are often dysregulated in cancer cells.

The mechanism of action of 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- is not yet fully understood but is believed to involve multiple pathways. One potential mechanism is its ability to modulate the expression of genes involved in cell proliferation and apoptosis. Additionally, it may interact with specific proteins or receptors on the cell surface or within the cell to exert its biological effects.

In terms of its synthetic route, 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- can be synthesized using various methods. One common approach involves the reaction of a suitable pyridine derivative with a triazine precursor in the presence of appropriate catalysts and solvents. The choice of synthetic method can significantly impact the yield and purity of the final product, which are critical factors in pharmaceutical applications.

The potential applications of 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- extend beyond medicinal chemistry. It has also been explored for use in agrochemicals due to its pesticidal properties. Studies have shown that this compound can effectively control certain plant pathogens and pests without causing significant harm to non-target organisms or the environment.

In conclusion, 1,2,4-Triazine, 5-(3-methyl-2-pyridinyl)-3-(methylthio)- (CAS No. 749257-69-0) is a multifaceted compound with a wide range of potential applications in both pharmaceutical and agrochemical industries. Its unique structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and properties, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.